6-(5-Bromothiophen-2-yl)-2-cyclopropylpyrimidin-4-amine

• IUPAC Name: 6-(5-bromothiophen-2-yl)-2-cyclopropylpyrimidin-4-amine
• InChI: InChI=1S/C11H10BrN3S/c12-9-4-3-8(16-9)7-5-10(13)15-11(14-7)6-1-2-6/h3-6H,1-2H2,(H2,13,14,15)
• InChI Key: TWGOEKHTLRHFRB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=CC(=N2)N)C3=CC=C(S3)Br
• Molecular Formula: C11H10BrN3S
• Molecular Weight: 296.19 g/mol

Description

The compound “6-(5-Bromothiophen-2-yl)-2-cyclopropylpyrimidin-4-amine” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. They have a wide range of applications in medicinal chemistry due to their presence in many bioactive molecules.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It likely contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms. Attached to this ring is a cyclopropyl group and an amine group. Additionally, it has a bromothiophenyl group, which consists of a thiophene ring (a five-membered ring with one sulfur atom) with a bromine atom attached.

Chemical Reactions Analysis

The compound, being a pyrimidine derivative, might undergo reactions similar to other pyrimidines. For instance, it might participate in Suzuki-Miyaura coupling, a widely-used carbon-carbon bond-forming reaction.

Scientific Research Applications

Organic Chemistry: Suzuki–Miyaura Coupling

The compound’s potential use in Suzuki–Miyaura coupling reactions is significant in organic chemistry. This reaction is widely applied for carbon–carbon bond formation, and the presence of the bromothiophenyl group in the compound suggests it could act as a precursor for creating complex organic molecules through cross-coupling techniques.

Optoelectronics: Fluorescent Material Development

The structural analogs of this compound exhibit interesting photophysical properties , such as fluorescence. These properties are valuable in the field of optoelectronics, particularly in the development of organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs), where materials that exhibit fluorescence are crucial.

Industrial Applications: Material Synthesis

In industrial applications, the compound can be used in the synthesis of materials that require specific organic molecules with bromine and sulfur components. These materials might be used in various manufacturing processes, including the production of polymers and advanced materials with desired physical properties.